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Compound of Interest

Compound Name: 2,7-Dimethylnaphthalene

Cat. No.: B047183

Caution: While some general chemical suppliers list "fragrance” as a potential application for
2,7-Dimethylnaphthalene, a comprehensive review of specialized fragrance industry literature
and regulatory databases indicates that it is not a recognized or approved fragrance ingredient.
The information provided below is for research and informational purposes only and is not an
endorsement for its use in fragrance formulations.

Introduction

2,7-Dimethylnaphthalene (CAS No. 582-16-1) is a polycyclic aromatic hydrocarbon with the
molecular formula Ci2H12.[1][2] It exists as a white to beige crystalline solid.[1] While its
"characteristic odor" is noted in some chemical databases, specific olfactory descriptors from
perfumery resources are absent. Notably, The Good Scents Company, a reputable source for
fragrance and flavor material information, explicitly states that 2,7-Dimethylnaphthalene is
"not for fragrance use."[2] Furthermore, this compound is not listed in the International
Fragrance Association (IFRA) standards or the Research Institute for Fragrance Materials
(RIFM) safety database, which are the primary global resources for the safe use of fragrance
ingredients.

Physicochemical Properties

A summary of the key physicochemical properties of 2,7-Dimethylnaphthalene is presented in
Table 1. This data is essential for any formulation consideration, including solubility and
stability.
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Property Value Reference
CAS Number 582-16-1 [1112]
Molecular Formula Ci2H12 [1][2]
Molecular Weight 156.22 g/mol [2]
Appearance White to beige powder or 1]

flakes
Melting Point 94-97 °C
Boiling Point 263 °C
Solubility Insoluble in water [1]

Olfactory Profile

There is a significant lack of data regarding the specific olfactory profile of 2,7-
Dimethylnaphthalene from recognized perfumery sources. While some dimethylnaphthalene
isomers have been characterized with descriptors such as "grass tasting” (2,6-
dimethylnaphthalene) and "moldy resinous" (1,4-dimethylnaphthalene), a clear and positive
olfactory description for the 2,7-isomer is not available.

Regulatory and Safety Status

A critical step in the evaluation of any potential fragrance ingredient is a thorough safety
assessment by regulatory bodies such as RIFM and the establishment of safe use guidelines
by IFRA. As of this writing, 2,7-Dimethylnaphthalene does not appear in the publicly available
databases of either of these organizations. This absence is a strong indicator that it has not
undergone the rigorous safety evaluation required for use in consumer fragrance products.
Some general chemical safety information suggests that it may be harmful if swallowed,
inhaled, or in contact with the skin.

Experimental Protocols

The following are generalized protocols for the evaluation of a potential new fragrance
ingredient. These are provided to illustrate the standard process within the fragrance industry. It
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is important to reiterate that 2,7-Dimethylnaphthalene is not currently a recognized material
for such evaluations.

Protocol for Olfactory Evaluation of a Novel Raw
Material

e Preparation of Dilutions:

o Prepare a stock solution of the raw material in a suitable solvent (e.g., ethanol,
dipropylene glycol) at 10% concentration.

o Create a series of dilutions from the stock solution: 1%, 0.1%, and 0.01%.

o Olfactory Assessment:

o

Dip a standard fragrance blotter into each dilution.

o

Allow the solvent to evaporate for a few seconds.

[¢]

Evaluate the odor at different time intervals (top note, mid note, base note) over several
hours.

[¢]

Record detailed olfactory descriptors, including character, intensity, and tenacity.

[¢]

Compare the odor profile to known fragrance materials.
e Evaluation in a Simple Base:

o Incorporate the most promising dilution into a simple fragrance base (e.g., a blend of
ethanol and a standard musk) at a low concentration (e.g., 0.1-1%).

o Evaluate the impact of the material on the overall fragrance profile.

Protocol for Stability Testing in a Consumer Product
Base

e Sample Preparation:
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o Select a range of consumer product bases (e.g., fine fragrance (ethanol-based), lotion,
soap, shampoo).

o Prepare a control sample for each base without the test ingredient.

o Prepare test samples by incorporating the potential fragrance ingredient at a
predetermined concentration into each base.

o Accelerated Stability Testing:
o Store all samples under various conditions to simulate aging:
» Elevated temperature (e.g., 40°C)
= Room temperature (as a control)
» Exposure to UV light
o Evaluate the samples at regular intervals (e.g., 1, 2, 4, 8, and 12 weeks).
e Evaluation Criteria:
o Olfactory: Assess any changes in the odor profile of the fragrance.

o Physical: Observe any changes in color, clarity, viscosity, or phase separation of the
product base.

o Chemical (Optional): Utilize analytical techniques such as gas chromatography-mass
spectrometry (GC-MS) to quantify the concentration of the ingredient over time.

Visualizations

The following diagrams illustrate standard workflows in the fragrance industry. They are
presented here to provide context on the processes a new ingredient would typically undergo.
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Fragrance Ingredient Evaluation Workflow.
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Stability Testing Protocol Logic.

Conclusion

Based on available data, 2,7-Dimethylnaphthalene is not a recognized fragrance ingredient.
The lack of a defined olfactory profile, absence from key industry safety and regulatory
databases (RIFM and IFRA), and explicit "not for fragrance use" statements from specialized
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sources strongly advise against its use in fragrance formulations. The protocols and diagrams
provided herein illustrate the standard, rigorous evaluation process that any new molecule
must undergo to be accepted into the perfumer's palette, a process that 2,7-
Dimethylnaphthalene has not completed. Researchers and developers should consult
authoritative fragrance industry resources before considering the use of this or any other
unlisted chemical in consumer products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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